3-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione

• IUPAC Name: 3-[4-(1,6-dimethylpyrazolo[3,4-d]pyrimidin-4-yl)piperazin-1-yl]-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C18H19N7O2S/c1-12-20-16-14(11-19-23(16)2)17(21-12)24-7-9-25(10-8-24)18-13-5-3-4-6-15(13)28(26,27)22-18/h3-6,11H,7-10H2,1-2H3
• InChI Key: SFRUALMQPFYQQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C)C(=N1)N3CCN(CC3)C4=NS(=O)(=O)C5=CC=CC=C54
• Molecular Formula: C18H19N7O2S
• Molecular Weight: 397.5 g/mol

Description

The compound “3-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione” is a pyrimidine derivative. Pyrimidine and its fused derivatives, including pyrazolo[3,4-d]pyrimidine, have received much interest due to their diverse biological potential. They are considered as bioisosteres with purines and many pyrimidine and fused pyrimidine derivatives possess promising anticancer activity.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives has been reported in various studies. One method involves the use of ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields.

Molecular Structure Analysis

The molecular structure of the compound can be confirmed using spectroscopic methods. The elemental analysis and spectral data IR and NMR of the produced compounds were compatible with the predicted structures of compounds.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[3,4-d]pyrimidine derivatives have been studied. For instance, the discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors involved the synthesis of a new set of small molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be analyzed using various techniques. For instance, the aliphatic –CH2 between the triazole ring and amide bond is shown singlet at δ 5.364–5.594 ppm.

Scientific Research Applications

Cancer Therapy

• CDK2 Inhibition : This compound was designed as a novel CDK2 (cyclin-dependent kinase 2) inhibitor. .
• Cytotoxic Activity : The synthesized derivatives exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), colorectal carcinoma (HCT-116), and hepatocellular carcinoma (HepG-2). .

Anticancer Mechanisms

• Protein Kinase Inhibition : These pyrazolo derivatives likely exert their anticancer potential by inhibiting protein kinases. .

Cell Cycle Alteration

• Compound 14 demonstrated potent dual activity against cancer cell lines and CDK2. .

AchE Inhibition

• A specific derivative (4-(3-(4-bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide, B4) showed confirmed nontoxic acetylcholinesterase (AchE) inhibitory effects. .

In Vivo Efficacy

• CBS-1, a related compound, displayed tumoricidal effects in a lung adenocarcinoma xenograft mouse model. .

Molecular Modeling Investigations

• Computational studies were likely performed to understand the binding interactions between the compound and CDK2. .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and its inhibition is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thus disrupting the cell cycle progression . This results in the inhibition of cell proliferation, particularly in cancer cells .

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway . By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, leading to cell cycle arrest . This can result in apoptosis, or programmed cell death, particularly in cancer cells .

Result of Action

The compound has shown significant cytotoxic activities against various cell lines . For instance, it has demonstrated superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . It also showed moderate activity against HepG-2 with an IC50 range of 48–90 nM .